1-(4-Fluorophenyl)-3-[[6-(2-hydroxyethoxy)pyrazin-2-yl]amino]azetidin-2-one

• IUPAC Name: 1-(4-fluorophenyl)-3-[[6-(2-hydroxyethoxy)pyrazin-2-yl]amino]azetidin-2-one
• InChI: InChI=1S/C15H15FN4O3/c16-10-1-3-11(4-2-10)20-9-12(15(20)22)18-13-7-17-8-14(19-13)23-6-5-21/h1-4,7-8,12,21H,5-6,9H2,(H,18,19)
• InChI Key: FZRWVDBKMAAFGP-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(=O)N1C2=CC=C(C=C2)F)NC3=CN=CC(=N3)OCCO
• Molecular Formula: C15H15FN4O3
• Molecular Weight: 318.30 g/mol

Description

1-(4-Fluorophenyl)-3-[[6-(2-hydroxyethoxy)pyrazin-2-yl]amino]azetidin-2-one, also known as FPA-124, is a novel compound that has gained interest in the scientific community due to its potential therapeutic applications. FPA-124 is a small molecule that belongs to the class of azetidinones and has been shown to possess unique pharmacological properties.

Mechanism of Action

The exact mechanism of action of 1-(4-Fluorophenyl)-3-[[6-(2-hydroxyethoxy)pyrazin-2-yl]amino]azetidin-2-one is not fully understood, but it is believed to act on multiple targets in the brain. 1-(4-Fluorophenyl)-3-[[6-(2-hydroxyethoxy)pyrazin-2-yl]amino]azetidin-2-one has been shown to inhibit the activity of enzymes involved in the production of amyloid-beta, a protein that accumulates in the brains of Alzheimer's patients. Additionally, 1-(4-Fluorophenyl)-3-[[6-(2-hydroxyethoxy)pyrazin-2-yl]amino]azetidin-2-one has been shown to increase the production of neurotrophic factors, which promote the growth and survival of neurons in the brain.
Biochemical and physiological effects:
1-(4-Fluorophenyl)-3-[[6-(2-hydroxyethoxy)pyrazin-2-yl]amino]azetidin-2-one has been shown to have a number of biochemical and physiological effects, including reducing inflammation and oxidative stress, promoting the growth and survival of neurons, and improving cognitive function and memory. 1-(4-Fluorophenyl)-3-[[6-(2-hydroxyethoxy)pyrazin-2-yl]amino]azetidin-2-one has also been shown to have a favorable safety profile and low toxicity in animal studies.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(4-Fluorophenyl)-3-[[6-(2-hydroxyethoxy)pyrazin-2-yl]amino]azetidin-2-one in laboratory experiments is its ability to target multiple pathways involved in disease pathology. Additionally, 1-(4-Fluorophenyl)-3-[[6-(2-hydroxyethoxy)pyrazin-2-yl]amino]azetidin-2-one has been shown to have a favorable safety profile, making it a promising candidate for further preclinical and clinical studies. However, one limitation of using 1-(4-Fluorophenyl)-3-[[6-(2-hydroxyethoxy)pyrazin-2-yl]amino]azetidin-2-one in laboratory experiments is its relatively high cost and limited availability.

Future Directions

There are several future directions for the study of 1-(4-Fluorophenyl)-3-[[6-(2-hydroxyethoxy)pyrazin-2-yl]amino]azetidin-2-one. One direction is to further investigate the compound's mechanism of action and its potential therapeutic applications in other neurological diseases such as Huntington's disease and amyotrophic lateral sclerosis. Another direction is to develop more efficient and cost-effective synthesis methods for 1-(4-Fluorophenyl)-3-[[6-(2-hydroxyethoxy)pyrazin-2-yl]amino]azetidin-2-one to increase its availability for research purposes. Additionally, further preclinical and clinical studies are needed to determine the safety and efficacy of 1-(4-Fluorophenyl)-3-[[6-(2-hydroxyethoxy)pyrazin-2-yl]amino]azetidin-2-one in humans.

Synthesis Methods

The synthesis of 1-(4-Fluorophenyl)-3-[[6-(2-hydroxyethoxy)pyrazin-2-yl]amino]azetidin-2-one involves a multi-step process that includes the reaction of 4-fluoroaniline with 2-bromo-6-(2-hydroxyethoxy)pyrazine, followed by the addition of a Grignard reagent and cyclization to form the azetidinone ring. The final product is obtained after purification and characterization.

Scientific Research Applications

1-(4-Fluorophenyl)-3-[[6-(2-hydroxyethoxy)pyrazin-2-yl]amino]azetidin-2-one has been extensively studied for its potential therapeutic applications in various diseases such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis. The compound has been shown to have neuroprotective effects by reducing inflammation and oxidative stress in the brain. Additionally, 1-(4-Fluorophenyl)-3-[[6-(2-hydroxyethoxy)pyrazin-2-yl]amino]azetidin-2-one has been shown to improve cognitive function and memory in animal models of Alzheimer's disease.